Cas no 3834-66-0 (1-(4-Fluorophenyl)-2-phenylethane-1,2-dione)

• Product Name: 1-(4-Fluorophenyl)-2-phenylethane-1,2-dione
• CAS No: 3834-66-0
• MF: C₁₄H₉FO₂
• MW: 228.218467473984
• MDL: MFCD00223483
• CID: 1488943
• PubChem ID: 253662506
• Update Time: 2025-04-21

1-(4-Fluorophenyl)-2-phenylethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• Ethanedione, (4-fluorophenyl)phenyl-
• 4-Fluorobenzil
• Ethanedione, (4-​fluorophenyl)​phenyl-
• 4-Fluorobibenzoyl
• 4-Fluorodibenzoyl
• 1-(4-fluorophenyl)-2-phenylethane-1,2-dione
• JKQPFVOJZNRINB-UHFFFAOYSA-N
• 4-Fluorobibenzyl-alpha,beta-dione
• AK167837
• F0989
• 1-(4-fluorophenyl)-2-phenylethan-1,2-dione
• SCHEMBL1480034
• SY056438
• EU-0001795
• SR-01000402547-1
• CS-0186255
• F19856
• MFCD00223483
• AKOS001607900
• 3834-66-0
• AS-56542
• SR-01000402547
• AMY19308
• 1-(4-Fluorophenyl)-2-phenylethane-1,2-dione

• MDL： MFCD00223483
• Inchi： 1S/C14H9FO2/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9H
• InChI Key： JKQPFVOJZNRINB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 228.05867
• Monoisotopic Mass: 228.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1

Experimental Properties

• Melting Point: 62.0 to 66.0 deg-C
• PSA: 34.14

1-(4-Fluorophenyl)-2-phenylethane-1,2-dione Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

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